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Compound of Interest

Compound Name: 4-Glycylphenyl benzoate hcl

Cat. No.: B15077173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling guidelines

for 4-Glycylphenyl benzoate hydrochloride. The information is compiled from publicly available

Safety Data Sheets (SDS) to ensure a high standard of safety in a laboratory or research

setting. Due to the limited availability of published research on this specific compound, this

guide focuses on established safety protocols.

Chemical and Physical Properties
4-Glycylphenyl benzoate HCl is a solid, appearing as a white powder. While specific

quantitative data is limited, the following table summarizes its known physical and chemical

properties.

Property Value Source

Physical State Powder Solid

Appearance White

Odor Odorless

Melting Point 85 - 88 °C / 185 - 190.4 °F

Molecular Formula C₁₅H₁₆ClNO₃ Inferred from name

Molecular Weight 293.75 g/mol Inferred from name
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Hazard Identification and Classification
4-Glycylphenyl benzoate HCl is classified as a hazardous substance. The following table

outlines its hazard statements as per the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).

Hazard Class GHS Classification Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage.

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1 (Lungs, Inhalation)

H372: Causes damage to

organs (Lungs) through

prolonged or repeated

exposure if inhaled.

Hazardous to the Aquatic

Environment (Acute Hazard)
Category 3 H402: Harmful to aquatic life.

Signal Word: Danger

Hazard Pictograms:

Corrosion

Health Hazard

Irritant

Safety and Handling Protocols
Adherence to strict safety protocols is mandatory when handling 4-Glycylphenyl benzoate
HCl to minimize risk to personnel and the environment.

Personal Protective Equipment (PPE)
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A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

Eye and Face Protection: Wear chemical safety goggles and a face shield. Standard EN166

(EU) or 29 CFR 1910.133 (US) should be followed.

Skin Protection: Wear protective gloves and a lab coat. Immediately remove and properly

dispose of contaminated clothing.

Respiratory Protection: If dust is generated, a NIOSH/MSHA or European Standard EN 149

approved full-facepiece airline respirator in the positive pressure mode with emergency

escape provisions is recommended.

Engineering Controls
Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood.

Eye Wash and Safety Shower: Ensure that eyewash stations and safety showers are readily

accessible and in close proximity to the workstation.

Handling and Storage
Handling: Avoid contact with skin and eyes. Do not breathe dust. Wash hands thoroughly

after handling.

Storage: Keep the container tightly closed in a dry and well-ventilated place.

The following diagram illustrates the general workflow for safe handling of 4-Glycylphenyl
benzoate HCl.
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General Handling Workflow for 4-Glycylphenyl Benzoate HCl

Preparation

Handling

Post-Handling & Cleanup

Assess Risks

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Engineering Controls
(Fume Hood, Eyewash Station)

Weigh/Handle Compound
in Fume Hood

Proceed with Caution

Avoid Dust Generation

Decontaminate Work Area

Dispose of Waste Properly

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General Handling Workflow
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First Aid Measures
In case of exposure, follow these first aid measures and seek immediate medical attention.

Exposure Route First Aid Measures

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Accidental Release Measures
In the event of a spill, adhere to the following procedures:

Evacuate the Area: Restrict access to the spill area.

Ventilate the Area: Ensure adequate ventilation.

Personal Protection: Wear appropriate PPE, including respiratory protection.

Containment and Cleanup: Avoid generating dust. Sweep up the spilled solid and place it in

a suitable, closed container for disposal.

Environmental Precautions: Do not let the product enter drains.

The logical relationship for an accidental release response is outlined below.
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Accidental Release Response Plan

Accidental Release Occurs

Evacuate Immediate Area Wear Full PPE Seek Medical Attention if Exposed

Contain Spill & Prevent Dusting

Collect Spilled Material

Place in Sealed Container for Disposal

Decontaminate Area

Click to download full resolution via product page

Caption: Accidental Release Response

Experimental Protocols and Biological Pathways
As of the last update, a comprehensive search of publicly available scientific literature and

databases did not yield specific experimental protocols or established signaling pathways for 4-

Glycylphenyl benzoate hydrochloride. Researchers working with this compound are advised to
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develop their own protocols based on the properties of similar molecules and to conduct

thorough literature reviews for any newly published data.

For professionals developing their own experimental workflows, a generalized diagram

structure is provided below for adaptation.

Generic Experimental Workflow Template

Hypothesis Formulation

Experimental Design

Preparation of 4-Glycylphenyl
benzoate HCl Stock Solution In Vitro / In Vivo Model Preparation

Treatment with Compound

Data Collection
(e.g., Assay, Imaging)

Data Analysis

Conclusion
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Click to download full resolution via product page

Caption: Generic Experimental Workflow

Disposal Considerations
Dispose of 4-Glycylphenyl benzoate HCl and its containers in accordance with local, state,

and federal regulations. Do not empty into drains. It is recommended to use a licensed

professional waste disposal service.

This guide is intended for informational purposes only and should not be substituted for a

thorough risk assessment conducted by qualified professionals. Always refer to the most

current Safety Data Sheet for this compound before use.

To cite this document: BenchChem. [4-Glycylphenyl Benzoate HCl: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15077173#safety-and-handling-guidelines-for-4-
glycylphenyl-benzoate-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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